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Introduction

ASP6918 is a potent and orally active covalent inhibitor of KRAS G12C, a common mutation in

various solid tumors, including non-small cell lung cancer.[1][2] Preclinical evaluation of

ASP6918 in xenograft mouse models is a critical step in its development as a potential

therapeutic agent. This document provides a detailed protocol for establishing and utilizing an

NCI-H1373 xenograft mouse model to assess the in vivo efficacy of ASP6918. The NCI-H1373

cell line harbors the KRAS G12C mutation, making it a relevant model for studying the effects

of this targeted inhibitor.[1][2]

Mechanism of Action

ASP6918 functions by covalently binding to the cysteine residue at position 12 of the mutated

KRAS G12C protein.[2] This irreversible binding locks the KRAS protein in an inactive, GDP-

bound state, thereby inhibiting downstream signaling pathways, such as the MAPK/ERK and

PI3K/AKT pathways, which are crucial for tumor cell proliferation and survival.[1][3]
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Caption: KRAS G12C signaling pathway and the inhibitory action of ASP6918.

Experimental Protocols
1. Cell Culture

Cell Line: NCI-H1373 (human non-small cell lung cancer)

Culture Medium: RPMI-1640 supplemented with 10% fetal bovine serum (FBS) and 1%

penicillin-streptomycin.

Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

Subculture: Passage cells when they reach 70-80% confluency.

2. Animal Model

Species: Athymic Nude Mice (e.g., BALB/c nu/nu)

Age: 4-6 weeks old at the time of inoculation.[4][5]

Acclimatization: Allow mice to acclimatize for at least one week before the start of the

experiment.

Housing: House mice in a specific pathogen-free (SPF) environment with ad libitum access

to food and water.

3. Tumor Implantation

Cell Preparation:

Harvest NCI-H1373 cells during the logarithmic growth phase.

Wash the cells with sterile phosphate-buffered saline (PBS).

Resuspend the cells in a 1:1 mixture of PBS and Matrigel.[6]

The final cell concentration should be 3 x 10^7 cells/mL.
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Injection:

Anesthetize the mice.

Subcutaneously inject 100 µL of the cell suspension (containing 3 x 10^6 cells) into the

right flank of each mouse.[6]

4. ASP6918 Administration

Tumor Growth Monitoring:

Measure tumor dimensions 2-3 times per week using digital calipers.

Calculate tumor volume using the formula: Tumor Volume (mm³) = (Width² x Length) / 2.[4]

[7]

Initiate treatment when tumors reach an average volume of approximately 100-200 mm³.

Drug Preparation and Dosing:

Prepare a formulation of ASP6918 suitable for oral gavage. A common vehicle for oral

administration in mice is 0.5% methylcellulose in sterile water.

Administer ASP6918 daily via oral gavage at the desired doses (e.g., 10, 20, 40, 60

mg/kg).[1]

The control group should receive the vehicle only.

Continue treatment for the specified duration (e.g., 13 days).[1]

5. Endpoint Analysis

Tumor Growth Inhibition (TGI):

Continue to measure tumor volume throughout the study.

At the end of the study, calculate the TGI for each treatment group compared to the

vehicle control group.
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Body Weight: Monitor the body weight of the mice 2-3 times per week as an indicator of

general health and potential toxicity.

Pharmacodynamic Analysis (Optional):

At specified time points after the final dose, tumors can be harvested.

Analyze tumor lysates by Western blot to assess the levels of phosphorylated ERK

(pERK) to confirm target engagement and downstream pathway inhibition.

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

In Vivo Experiment

Analysis

1. NCI-H1373 Cell Culture

2. Cell Harvest & Preparation

3. Subcutaneous Implantation
(3x10^6 cells in Matrigel)

4. Tumor Growth Monitoring

5. ASP6918 Oral Administration
(Daily for 13 days)

Tumors ~100-200 mm³

6. Tumor & Body Weight Measurement

7. Endpoint Analysis
(Tumor Growth Inhibition)

8. Pharmacodynamic Analysis
(pERK levels)

Click to download full resolution via product page

Caption: ASP6918 xenograft mouse model experimental workflow.
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Data Presentation
Table 1: In Vivo Efficacy of ASP6918 in NCI-H1373 Xenograft Model

Treatment Group (mg/kg, p.o., daily) Tumor Growth Inhibition (TGI) (%)

10 27%

20 68%

40 49%

60 73%

Data derived from published preclinical studies of ASP6918.[1]

Table 2: In Vitro Activity of ASP6918

Assay Cell Line IC50 (µM)

KRAS G12C Inhibition - 0.028

Cell Growth Inhibition NCI-H1373 0.0061

Data derived from published in vitro studies of ASP6918.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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